Cas no 1262001-83-1 (2-Fluoro-5-[5-(methoxycarbonyl)thiophen-3-YL]benzoic acid)
1262001-83-1 structure
Product Name:2-Fluoro-5-[5-(methoxycarbonyl)thiophen-3-YL]benzoic acid
CAS No:1262001-83-1
MF:C13H9FO4S
MW:280.271566152573
MDL:MFCD18321591
CID:2768626
PubChem ID:53227458
Update Time:2025-04-21
2-Fluoro-5-[5-(methoxycarbonyl)thiophen-3-YL]benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 1262001-83-1
- 2-Fluoro-5-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95%
- 2-FLUORO-5-[5-(METHOXYCARBONYL)THIOPHEN-3-YL]BENZOIC ACID
- MFCD18321591
- DTXSID10690991
- 2-Fluoro-5-[5-(methoxycarbonyl)thiophen-3-YL]benzoic acid
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- MDL: MFCD18321591
- Inchi: 1S/C13H9FO4S/c1-18-13(17)11-5-8(6-19-11)7-2-3-10(14)9(4-7)12(15)16/h2-6H,1H3,(H,15,16)
- InChI Key: YBNXQSSTDABROX-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OC)=CC(=C1)C1C=CC(=C(C(=O)O)C=1)F
Computed Properties
- Exact Mass: 280.02055810Da
- Monoisotopic Mass: 280.02055810Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 91.8Ų
2-Fluoro-5-[5-(methoxycarbonyl)thiophen-3-YL]benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB328820-5 g |
2-Fluoro-5-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95%; . |
1262001-83-1 | 95% | 5 g |
€1,159.00 | 2023-07-19 | |
| abcr | AB328820-5g |
2-Fluoro-5-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95%; . |
1262001-83-1 | 95% | 5g |
€1159.00 | 2025-02-13 |
2-Fluoro-5-[5-(methoxycarbonyl)thiophen-3-YL]benzoic acid Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
1262001-83-1 (2-Fluoro-5-[5-(methoxycarbonyl)thiophen-3-YL]benzoic acid) Related Products
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- 1261905-84-3(2-Fluoro-4-(5-formylthiophen-3-yl)benzoic acid)
- 1261909-30-1(2-Fluoro-5-(5-formylthiophen-3-yl)benzoic acid)
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- 1261921-42-9(4-(5-Carboxy-2-fluorophenyl)thiophene-2-carboxylic acid)
- 1261892-73-2(4-[5-(Methoxycarbonyl)thiophen-3-YL]-3-methylbenzoic acid)
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